Cas no 89027-55-4 (Phenol, 4-(4-pentylbicyclo[2.2.2]oct-1-yl)-)

• Product Name: Phenol, 4-(4-pentylbicyclo[2.2.2]oct-1-yl)-
• CAS No: 89027-55-4
• MF: C₁₉H₂₈O
• MW: 272.425025939941
• CID: 615394
• PubChem ID: 21257800
• Update Time: 2025-04-19

Phenol, 4-(4-pentylbicyclo[2.2.2]oct-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(4-pentylbicyclo[2.2.2]oct-1-yl)-
• 4-(1-pentyl-4-bicyclo[2.2.2]octanyl)phenol
• 4-(4-Pentyl-bicyclo[2.2.2]oct-1-yl)-phenol
• DTXSID50611706
• 4-(4-pentylbicyclo[2.2.2]octyl)phenol
• SCHEMBL7019483
• 4-(4-Pentylbicyclo[2.2.2]octan-1-yl)phenol
• 89027-55-4
• KWJMEZCXFGMQJU-UHFFFAOYSA-N

• Inchi： 1S/C19H28O/c1-2-3-4-9-18-10-13-19(14-11-18,15-12-18)16-5-7-17(20)8-6-16/h5-8,20H,2-4,9-15H2,1H3
• InChI Key： KWJMEZCXFGMQJU-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C12CCC(CCCCC)(CC1)CC2

Computed Properties

• Exact Mass: 272.214015512g/mol
• Monoisotopic Mass: 272.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 20.2Ų